6-Hydroxy-5-nitro-2-(2-(4-oxo-4H-chromen-3-yl)vinyl)pyrimidin-4(3H)-one

• IUPAC Name: 4-hydroxy-5-nitro-2-[(E)-2-(4-oxochromen-3-yl)ethenyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H9N3O6/c19-13-8(7-24-10-4-2-1-3-9(10)13)5-6-11-16-14(20)12(18(22)23)15(21)17-11/h1-7H,(H2,16,17,20,21)/b6-5+
• InChI Key: YPWUBPOUWBRUIA-AATRIKPKSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CO2)C=CC3=NC(=C(C(=O)N3)[N+](=O)[O-])O
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)C(=CO2)/C=C/C3=NC(=C(C(=O)N3)[N+](=O)[O-])O
• Molecular Formula: C15H9N3O6
• Molecular Weight: 327.25 g/mol

Description

6-Hydroxy-5-nitro-2-(2-(4-oxo-4H-chromen-3-yl)vinyl)pyrimidin-4(3H)-one is a heterocyclic compound featuring a pyrimidin-4(3H)-one core substituted with a 6-hydroxy group, a 5-nitro group, and a 2-(vinyl-4-oxo-chromen-3-yl) moiety. The coumarin-derived vinyl substituent introduces aromaticity and π-conjugation, which may influence photophysical properties or biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Hydroxy-5-nitro-2-(2-(4-oxo-4H-chromen-3-yl)vinyl)pyrimidin-4(3H)-one typically involves multi-step organic reactions. One common approach is the condensation of a chromenone derivative with a pyrimidinone precursor under basic conditions. The reaction may involve the use of reagents such as sodium hydroxide or potassium carbonate to facilitate the formation of the vinyl linkage.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxy group can undergo oxidation to form a carbonyl group.

Reduction: The nitro group can be reduced to an amino group under hydrogenation conditions.

Substitution: The vinyl group can participate in various substitution reactions, such as halogenation or alkylation.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Hydrogen gas (H2) with a palladium on carbon (Pd/C) catalyst.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) or alkylating agents like methyl iodide (CH3I).

Major Products Formed

Oxidation: Formation of a ketone or aldehyde derivative.

Reduction: Formation of an amino-substituted pyrimidinone.

Substitution: Formation of halogenated or alkylated derivatives.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Used in the development of new materials or as a precursor in chemical manufacturing.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. For example, if it acts as an enzyme inhibitor, it may bind to the active site of the enzyme, preventing substrate binding and subsequent catalytic activity. The molecular targets and pathways involved would be identified through biochemical assays and molecular docking studies.

Comparison with Similar Compounds

The structural and functional uniqueness of 6-Hydroxy-5-nitro-2-(2-(4-oxo-4H-chromen-3-yl)vinyl)pyrimidin-4(3H)-one becomes evident when compared to analogous pyrimidinone derivatives. Below is a systematic analysis of key structural analogs:

Structural Analogues with Modified Substituents

Compound Name	Substituents (Position)	Key Features	Reference
6-Hydroxy-5-nitro-2-(2-(4-oxo-4H-chromen-3-yl)vinyl)pyrimidin-4(3H)-one (Target)	5-Nitro, 6-hydroxy, 2-(vinyl-4-oxo-chromen-3-yl)	Coumarin moiety for π-conjugation; nitro group for electron withdrawal
5-Nitro-2-(propylthio)pyrimidine-4,6-diol	5-Nitro, 6-hydroxy, 2-propylthio	Thioether substituent enhances lipophilicity; lacks aromatic conjugation
6-Methyl-2-(trifluoromethyl)pyrimidin-4(3H)-one	6-Methyl, 2-trifluoromethyl	Trifluoromethyl group increases metabolic stability; methyl improves solubility
3-(4-Methyl-2-oxo-2H-chromen-6-ylamino)-2-phenylthiazolidin-4-one	Chromen-2-one linked to thiazolidinone	Hybrid structure with potential antimicrobial activity

Key Observations :

• Aromaticity : The coumarin-vinyl group in the target compound enables extended π-conjugation, which is absent in thioether or trifluoromethyl analogs. This may enhance fluorescence properties or binding to biological targets .
• Lipophilicity : The propylthio group in 5-Nitro-2-(propylthio)pyrimidine-4,6-diol increases lipophilicity (logP), whereas the hydroxy and nitro groups in the target compound favor aqueous solubility .

Biological Activity

6-Hydroxy-5-nitro-2-(2-(4-oxo-4H-chromen-3-yl)vinyl)pyrimidin-4(3H)-one is a compound of interest due to its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article aims to summarize the current understanding of its biological activity, supported by relevant research findings and data tables.

Chemical Structure and Properties

The compound features a pyrimidine core substituted with a chromene moiety, which is known for its diverse biological properties. The presence of hydroxyl and nitro groups enhances its reactivity and potential interactions with biological targets.

Biological Activity Overview

The biological activity of 6-Hydroxy-5-nitro-2-(2-(4-oxo-4H-chromen-3-yl)vinyl)pyrimidin-4(3H)-one has been evaluated in various studies focusing on its anticancer and antimicrobial properties.

Anticancer Activity

Recent studies have highlighted the compound's efficacy against cancer cell lines. For instance, in vitro assays demonstrated that it induces apoptosis in MCF cell lines with an IC50 value of approximately 25.72 ± 3.95 µM. Furthermore, in vivo studies on tumor-bearing mice indicated significant suppression of tumor growth, suggesting its potential as an anticancer agent .

Table 1: Anticancer Activity Data

Cell Line	IC50 (µM)	Mechanism of Action
MCF (Breast Cancer)	25.72 ± 3.95	Induces apoptosis
U87 (Glioblastoma)	Not specified	Cytotoxicity observed

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. Studies indicate moderate antibacterial activity against various strains, although specific MIC values were not consistently reported across sources. The chromene derivatives generally exhibit a range of antibacterial effects, making them candidates for further development .

Table 2: Antimicrobial Activity Overview

Bacterial Strain	Activity	MIC (µM)
Staphylococcus aureus	Moderate	Not specified
Escherichia coli	Moderate	Not specified

The mechanisms through which 6-Hydroxy-5-nitro-2-(2-(4-oxo-4H-chromen-3-yl)vinyl)pyrimidin-4(3H)-one exerts its effects are not fully elucidated but may involve:

• Inhibition of Cell Proliferation : The compound appears to disrupt cellular processes leading to reduced proliferation in cancer cells.
• Induction of Apoptosis : Flow cytometry results suggest that the compound triggers apoptotic pathways in affected cells.
• Antimicrobial Mechanisms : The exact mechanisms remain under investigation but may involve interference with bacterial cell wall synthesis or function.

Case Studies

A notable case study involved the administration of the compound in a controlled environment where tumor-bearing mice were treated with varying doses. Results showed a dose-dependent reduction in tumor size, reinforcing the notion that this compound could be developed into a therapeutic agent for cancer treatment .